2-Amino-4-cyclopropoxy-N-methylbenzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 2-amino-4-cyclopropyloxy-N-methylbenzamide
• InChI: InChI=1S/C11H14N2O2/c1-13-11(14)9-5-4-8(6-10(9)12)15-7-2-3-7/h4-7H,2-3,12H2,1H3,(H,13,14)
• InChI Key: WPXUKBPXXQUZOE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)OC2CC2)N

Description

2-Amino-4-cyclopropoxy-N-methylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 4-position of the aromatic ring, an amino group at the 2-position, and an N-methyl substitution on the benzamide moiety. Benzamides are widely studied for their applications in medicinal chemistry, particularly as enzyme inhibitors or receptor modulators .

Preparation Methods

The synthesis of 2-Amino-4-cyclopropoxy-N-methylbenzamide typically involves multiple steps. One common method includes the reaction of 4-cyclopropoxy-N-methylbenzamide with an amine source under specific conditions. The reaction conditions often involve the use of solvents like tetrahydrofuran (THF) and catalysts to facilitate the reaction . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for yield and purity.

Chemical Reactions Analysis

2-Amino-4-cyclopropoxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the amino group, using reagents like alkyl halides. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-Amino-4-cyclopropoxy-N-methylbenzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-4-cyclopropoxy-N-methylbenzamide involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and molecular properties of 2-amino-4-cyclopropoxy-N-methylbenzamide with analogous benzamide derivatives:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-Amino-4-cyclopropoxy-N-methylbenzamide	Cyclopropoxy (4), NH₂ (2), N-CH₃	C₁₁H₁₄N₂O₂	218.24	Rigid cyclopropane ring; moderate polarity due to ether linkage
2-Amino-4-methylbenzamide	CH₃ (4), NH₂ (2)	C₈H₁₀N₂O	150.18	Compact hydrophobic methyl group; lower molecular weight
N-(4-Amino-2-methylphenyl)-2-(2-methoxyethoxy)-benzamide	OCH₂CH₂OCH₃ (2), CH₃ (4)	C₁₇H₂₀N₂O₃	300.35	Bulky methoxyethoxy group; high lipophilicity
4-Amino-N-(4-amino-2-methoxyphenyl)benzamide	NH₂ (4), OCH₃ (2)	C₁₄H₁₅N₃O₂	269.29	Dual amino groups; methoxy substituent enhances solubility

Key Observations :

• The cyclopropoxy group in the target compound increases rigidity and may improve metabolic stability compared to linear alkyl or alkoxy groups .
• Larger substituents, such as methoxyethoxy, significantly increase molecular weight and logP, which could impact pharmacokinetics .